Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21338309 Imipramine pamoate 10075-24-8 C61H64N4O6
VC21338457 (+)-Tomoxetine 105314-53-2 C17H21NO
VC21336069 ((S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid 1132709-14-8 C19H25BN4O4
VC21338475 15-keto Latanoprost 135646-98-9 C26H38O5
VC21338368 Diclofenac Ethyl Ester 15307-77-4 C16H15Cl2NO2
VC21338322 Creatine HCl 17050-09-8 C4H10ClN3O2
VC21338314 N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine 19077-20-4 C21H28ClN3S
VC21338381 isoescin Ia 219944-39-5 C55H86O24
VC21338375 Cinepazide maleate 26328-04-1 C26H35N3O9
VC21338503 2-(4-Aminophenyl)sulfonylaniline 27147-69-9 C12H12N2O2S
VC21338346 Hexoprenaline sulfate 32266-10-7 C22H34N2O10S
VC21338616 Dehydrogriseofulvin 3573-90-8 C17H15ClO6
VC21338300 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide 37743-18-3 C18H20NOBr
VC21338525 Cyproheptadine hydrochloride sesquihydrate 41354-29-4 C21H22ClN
VC21338510 Coclaurine 486-39-5 C17H19NO3
VC21338530 4-(2,3-Epoxypropoxy)carbazole 51997-51-4 C15H13NO2
VC21338360 2-(Acetylhydrazono)-2-phenylacetohydrazide 56735-29-6 C10H12N4O2
VC21338608 Paraxanthine 611-59-6 C7H8N4O2
VC21338330 17alpha-Dihydroequilenin 6639-99-2 C18H20O2
VC21338338 4-(4-chlorophenyl)-1-(1H-imidazol-1-yl)butan-2-ol 67085-11-4 C13H15ClN2O
VC21338471 2-Naphthalenol, 5,6-dihydro-3,8-dimethyl-5-(1-methylethyl)-, (5S)- 72943-94-3 C15H20O
VC21338451 Cyclosporin G 74436-00-3 C63H113N11O12
VC21338495 Azetidon 76855-69-1 C13H25NO4Si
VC21338292 Cetirizine Methyl Ester 83881-46-3 C22H27ClN2O3
VC21338465 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane 882880-12-8 C22H24N2O4